Cas no 41421-19-6 (5-(4-Bromophenyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(4-Bromophenyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 41421-19-6
• MF: C₈H₅BrN₂OS
• MW: 257.107099294662
• MDL: MFCD00992518
• CID: 926954
• PubChem ID: 745316
• Update Time: 2025-04-24

5-(4-Bromophenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-BROMO-PHENYL)-[1,3,4]OXADIAZOLE-2-THIOL
• 5-(4-BROMOPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
• 5-(4-bromophenyl)-3H-1,3,4-oxadiazole-2-thione
• CS-0307675
• EN300-04637
• AB00087207-01
• Z55879307
• 5-(4-bromophenyl)-2,3-dihydro-1,3,4-oxadiazole-2-thione
• ChemDiv2_001652
• STL445234
• CHEMBL5282329
• AK-245/37004004
• AKOS000271025
• 203342-22-7
• G64846
• HMS1373L02
• 5-(4-bromophenyl)-1,3,4-oxadiazole-2(3H)-thione
• BDBM152493
• 2-(4-Bromophenyl)-5-thio-1,3,4-oxadiazole
• 5-(4'-Bromophenyl)-1,3,4-oxadiazole-2(3H)-thione (12)
• CCG-116310
• STK281631
• PS-7395
• AKOS001073010
• 41421-19-6
• MFCD00992518
• DTXSID70353570
• 5-(4-Bromophenyl)-1,3,4-oxadiazole-2-thiol

• MDL： MFCD00992518
• Inchi： 1S/C8H5BrN2OS/c9-6-3-1-5(2-4-6)7-10-11-8(13)12-7/h1-4H,(H,11,13)
• InChI Key： IAUFUSRGSRXPQY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NNC(O1)=S

Computed Properties

• Exact Mass: 255.930596
• Monoisotopic Mass: 255.930596
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.7
• XLogP3: 2.7

Experimental Properties

• Density: 1.81
• Boiling Point: 295.1°C at 760 mmHg
• Flash Point: 132.3°C
• Refractive Index: 1.733

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 5-(4-Bromophenyl)-1,3,4-oxadiazole-2-thiol

5-(4-Bromophenyl)-[1,3,4]oxadiazole-2-thiol: A Versatile Heterocyclic Compound with Promising Applications

5-(4-Bromophenyl)-[1,3,4]oxadiazole-2-thiol (CAS No. 41421-19-6) is an important heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and wide-ranging applications. As researchers continue to explore novel oxadiazole derivatives, this particular bromophenyl-substituted oxadiazole thiol has emerged as a compound of interest in various scientific fields.

The molecular structure of 5-(4-bromo-phenyl)-1,3,4-oxadiazole-2-thiol combines several pharmacophoric features that make it valuable for pharmaceutical research. The presence of both the oxadiazole ring and thiol group contributes to its potential biological activities, while the bromine substituent offers opportunities for further chemical modifications through cross-coupling reactions.

In the pharmaceutical industry, researchers are particularly interested in 5-(4-Bromophenyl)-[1,3,4]oxadiazole-2-thiol as a potential scaffold for drug development. Recent studies have shown that similar oxadiazole-containing compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound's CAS 41421-19-6 has become a frequent search term among medicinal chemists looking for novel heterocyclic building blocks.

Material science applications of 5-(4-Bromophenyl)-1,3,4-oxadiazole-2-thiol have also gained traction. The compound's ability to form stable complexes with various metals makes it suitable for creating advanced materials with specific electronic or optical properties. This aligns with current industry trends toward developing more efficient organic semiconductors and luminescent materials.

The synthesis of 5-(4-Bromophenyl)-[1,3,4]oxadiazole-2-thiol typically involves cyclization reactions of appropriate precursors. Researchers have developed several optimized protocols to obtain high yields of this brominated oxadiazole derivative, with recent publications focusing on greener synthetic approaches that minimize environmental impact—a topic of growing importance in chemical research.

Analytical characterization of CAS 41421-19-6 reveals interesting physicochemical properties. The compound demonstrates good thermal stability and shows characteristic absorption patterns in UV-Vis spectroscopy, making it potentially useful in analytical chemistry applications. These properties are frequently discussed in scientific forums and database searches related to heterocyclic compound analysis.

In the context of current research trends, 5-(4-Bromophenyl)-1,3,4-oxadiazole-2-thiol has been investigated for its potential in addressing antimicrobial resistance—a global health concern. Preliminary studies suggest that derivatives of this oxadiazole-thiol compound may exhibit activity against drug-resistant bacterial strains, though more research is needed in this promising area.

The commercial availability of 5-(4-Bromophenyl)-[1,3,4]oxadiazole-2-thiol has increased in recent years, with several specialty chemical suppliers now listing CAS 41421-19-6 in their catalogs. Market analysis shows growing demand for such functionalized heterocycles, particularly from pharmaceutical and material science research sectors.

Safety considerations for handling 5-(4-Bromo-phenyl)-1,3,4-oxadiazole-2-thiol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this brominated heterocyclic thiol, in line with general chemical safety practices that are increasingly emphasized in research settings.

Future research directions for 5-(4-Bromophenyl)-[1,3,4]oxadiazole-2-thiol may include exploration of its catalytic properties or potential in energy storage applications. The compound's structural features make it an interesting candidate for these emerging fields, which are currently high-priority areas in scientific funding and publication trends.

For researchers seeking detailed information about CAS 41421-19-6, comprehensive spectral data and crystallographic information are increasingly available in specialized databases. This accessibility supports the growing interest in structure-activity relationship studies involving this class of compounds.

In summary, 5-(4-Bromophenyl)-[1,3,4]oxadiazole-2-thiol represents an important building block in modern chemical research. Its combination of a bromophenyl group, oxadiazole core, and thiol functionality offers multiple avenues for chemical modification and application development, making it a compound of continuing interest across multiple scientific disciplines.